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Compound of Interest

Compound Name:
4-amino-5-propyl-4H-1,2,4-

triazole-3-thiol

CAS No.: 30342-87-1

Cat. No.: B1269569

Get Quote

An In-depth Technical Guide to the Synthesis and Characterization of 2,6-Di-tert-butyl-4-

mercaptophenol

A Note on Chemical Identity: This guide focuses on the synthesis and characterization of 2,6-

Di-tert-butyl-4-mercaptophenol (CAS 950-59-4). While the initial query referenced CAS 30342-

87-1, which corresponds to 4-amino-5-propyl-4H-1,2,4-triazole-3-thiol, publicly available

scientific literature on the latter is insufficient for an in-depth technical guide. Conversely, 2,6-

Di-tert-butyl-4-mercaptophenol is a well-documented and industrially significant compound,

particularly as a key precursor to the hyperlipidemic drug Probucol.[1][2] It is presumed that this

is the compound of interest for researchers and drug development professionals.

Introduction
2,6-Di-tert-butyl-4-mercaptophenol is a sterically hindered phenol derivative containing a thiol

group at the para position.[3] This unique structural arrangement imparts significant antioxidant

properties and makes it a valuable intermediate in organic synthesis. Its primary application lies

in the pharmaceutical industry as the immediate precursor to Probucol, a drug known for its

cholesterol-lowering effects.[1] The synthesis and rigorous characterization of this compound

are critical to ensure the purity and efficacy of the final active pharmaceutical ingredient (API).
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This guide provides a comprehensive overview of a robust synthetic route and the analytical

techniques required for its complete characterization, aimed at researchers and professionals

in drug development and chemical synthesis.

Part 1: Synthesis of 2,6-Di-tert-butyl-4-
mercaptophenol
The synthesis of 2,6-Di-tert-butyl-4-mercaptophenol typically starts from the readily available

2,6-di-tert-butylphenol.[2] The core of the synthesis involves the introduction of a sulfur-

containing functional group at the 4-position of the phenol ring, which is then reduced to the

desired thiol. Several methods have been developed, with the most common approaches being

the introduction of a thiocyanate group or a sulfonation reaction.[1] This guide details a two-

step process involving the conversion of 2,6-di-tert-butylphenol to 2,6-di-tert-butyl-4-

thiocyanatophenol, followed by reduction to the final product.

Synthetic Workflow Diagram

2,6-Di-tert-butylphenol Thiocyanation
(NaSCN, Br2, CH3OH/CH2Cl2) 2,6-Di-tert-butyl-4-thiocyanatophenol Reduction

(LiAlH4, THF) 2,6-Di-tert-butyl-4-mercaptophenol
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Caption: Synthetic pathway from 2,6-di-tert-butylphenol to 2,6-di-tert-butyl-4-mercaptophenol.

Step 1: Synthesis of 2,6-di-tert-butyl-4-
thiocyanatophenol
This step introduces the thiocyanate group at the para-position of the starting phenol. The

choice of a brominating agent in situ with sodium thiocyanate provides an electrophilic "SCN+"

equivalent for the electrophilic aromatic substitution.

Protocol:

In a three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and

a nitrogen inlet, dissolve 2,6-di-tert-butylphenol in a mixture of methanol and

dichloromethane.
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Cool the solution to 0°C using an ice bath.

Add sodium thiocyanate to the solution and stir until it is fully dissolved.

Slowly add a solution of bromine in dichloromethane dropwise via the dropping funnel. The

reaction is exothermic and the temperature should be maintained below 5°C. The

disappearance of the bromine color indicates its consumption.

After the addition is complete, allow the reaction to stir at 0°C for an additional 2 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding a saturated solution of sodium thiosulfate to

remove any unreacted bromine.

Perform a liquid-liquid extraction with dichloromethane. Wash the organic layer with water

and then with brine.

Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude 2,6-di-tert-butyl-4-thiocyanatophenol.

Step 2: Reduction to 2,6-di-tert-butyl-4-mercaptophenol
The thiocyanate intermediate is then reduced to the target mercaptan. Lithium aluminum

hydride (LiAlH₄) is a powerful reducing agent suitable for this transformation.[4]

Protocol:

In a separate dry, three-necked flask under a nitrogen atmosphere, prepare a suspension of

lithium aluminum hydride in anhydrous tetrahydrofuran (THF).

Cool the suspension to 0°C.

Dissolve the crude 2,6-di-tert-butyl-4-thiocyanatophenol from the previous step in anhydrous

THF and add it dropwise to the LiAlH₄ suspension.[4]

Maintain the reaction at 0°C for 5 hours.[4]
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Monitor the reaction by TLC.

Upon completion, cautiously quench the reaction by the slow, dropwise addition of ethyl

acetate, followed by 3N HCl.[4]

Extract the product with ethyl acetate. Wash the combined organic layers with saturated

sodium bicarbonate solution and brine.[4]

Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent under

reduced pressure.

The resulting crude product can be purified by column chromatography on silica gel to yield

pure 2,6-di-tert-butyl-4-mercaptophenol as a yellow waxy solid.[4]

Part 2: Characterization of 2,6-Di-tert-butyl-4-
mercaptophenol
Thorough characterization is essential to confirm the identity, structure, and purity of the

synthesized product. A combination of spectroscopic and chromatographic techniques is

employed for this purpose.

Characterization Workflow Diagram
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Caption: A typical workflow for the characterization of 2,6-di-tert-butyl-4-mercaptophenol.

Spectroscopic and Chromatographic Data
Technique Expected Observations

¹H NMR

Singlet for the two equivalent tert-butyl groups, a

singlet for the phenolic OH, a singlet for the thiol

SH, and a singlet for the two equivalent

aromatic protons.

¹³C NMR

Signals corresponding to the tert-butyl carbons,

the quaternary carbons of the tert-butyl groups,

the aromatic carbons (including those bearing

the OH, SH, and tert-butyl groups), and the

aromatic CHs.

IR Spectroscopy

Characteristic absorption bands for O-H

stretching (around 3600-3200 cm⁻¹), S-H

stretching (around 2600-2550 cm⁻¹), C-H

stretching (around 3000-2850 cm⁻¹), and

aromatic C=C stretching (around 1600-1450

cm⁻¹).

Mass Spectrometry

A molecular ion peak [M]⁺ at m/z corresponding

to the molecular weight of C₁₄H₂₂OS (238.39

g/mol ).[3]

HPLC
A single major peak under appropriate reverse-

phase conditions, indicating high purity.[5]

Melting Point 85.0 to 89.0 °C.

Experimental Protocols for Characterization
1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Dissolve 5-10 mg of the purified product in approximately 0.7 mL of a

deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.
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Analysis: Acquire ¹H and ¹³C NMR spectra on a standard NMR spectrometer (e.g., 400

MHz).

2. Infrared (IR) Spectroscopy

Sample Preparation: Prepare a thin film of the sample on a salt plate (e.g., NaCl or KBr) or

acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

Analysis: Record the IR spectrum over the range of 4000-400 cm⁻¹.

3. Mass Spectrometry (MS)

Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g.,

methanol or acetonitrile).

Analysis: Analyze the sample using Gas Chromatography-Mass Spectrometry (GC-MS) or

by direct infusion into an electrospray ionization (ESI) or atmospheric pressure chemical

ionization (APCI) mass spectrometer.[3]

4. High-Performance Liquid Chromatography (HPLC)

Methodology: A reverse-phase HPLC method can be employed.[5]

Column: C18 column.

Mobile Phase: A gradient or isocratic mixture of acetonitrile and water with a small amount

of acid (e.g., phosphoric acid or formic acid for MS compatibility).[5]

Detection: UV detection at a suitable wavelength (e.g., 254 nm or 280 nm).

Sample Preparation: Prepare a dilute solution of the sample in the mobile phase.

Analysis: Inject the sample into the HPLC system and analyze the resulting chromatogram

for peak purity.

Part 3: Safety, Handling, and Storage
Safety Precautions:
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Hazards: 2,6-Di-tert-butyl-4-mercaptophenol is harmful if swallowed and may cause skin and

eye irritation.[3]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles,

and a lab coat when handling this chemical.[6] Work in a well-ventilated area or a fume hood.

First Aid: In case of contact with skin, wash immediately with plenty of water.[6] If in eyes,

rinse cautiously with water for several minutes. If ingested, seek medical attention.[6]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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